Cas no 1215776-71-8 (N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride
• CAS No: 1215776-71-8
• MF: C₁₇H₁₉BrClN₃OS₂
• MW: 460.839259386063
• CID: 5472102
• Update Time: 2025-06-08

N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride

• Inchi： 1S/C17H18BrN3OS2.ClH/c1-20(2)10-5-11-21(16(22)14-8-9-15(18)23-14)17-19-12-6-3-4-7-13(12)24-17;/h3-4,6-9H,5,10-11H2,1-2H3;1H
• InChI Key： XAUWCTSRNHEIQJ-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=CC=C3S2)CCCN(C)C)=O)SC(Br)=CC=1.[H]Cl

Additional information on N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride (CAS No. 1215776-71-8)

In the realm of organic chemistry and pharmaceutical research, N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride (CAS No. 1215776-71-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride features a benzothiazole core linked to a thiophene ring via a carboxamide bridge. The presence of a bromine substituent and a dimethylaminopropyl group further enhances its chemical reactivity and potential interactions with biological targets. Such structural complexity is often associated with compounds that exhibit kinase inhibitory activity, a hot topic in drug discovery for conditions like cancer and inflammatory diseases. This aligns with current trends where users frequently search for terms like "kinase inhibitors" and "benzothiazole derivatives in drug development."

From a synthetic perspective, the preparation of CAS No. 1215776-71-8 involves multi-step organic reactions, including amide coupling and halogenation. The hydrochloride salt form improves its solubility, a critical factor for bioavailability in pharmaceutical formulations. Given the growing demand for highly soluble drug candidates, this aspect is particularly relevant to researchers optimizing drug delivery systems. Online queries often include phrases like "improving drug solubility" or "salt formation in pharmaceuticals," reflecting the broader interest in such technical details.

In recent years, the compound's potential as a fluorescence probe has also been explored. The benzothiazole-thiophene hybrid structure exhibits notable photophysical properties, making it a candidate for imaging applications in biomedical research. This ties into the rising popularity of searches related to "fluorescent markers in cell imaging" and "small-molecule probes," highlighting its versatility beyond therapeutic uses.

Regulatory and safety profiles of N-(1,3-benzothiazol-2-yl)-5-bromo-N-[3-(dimethylamino)propyl]thiophene-2-carboxamide hydrochloride are also frequently discussed. While it is not classified as a hazardous material, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the broader industry focus on "safe handling of research chemicals" and "laboratory best practices," which are common search queries among professionals.

In summary, CAS No. 1215776-71-8 represents a compelling case study in modern chemical research, bridging gaps between synthetic chemistry, drug discovery, and material science. Its multifaceted applications—from potential kinase inhibition to fluorescence imaging—make it a valuable subject for ongoing investigations. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative small-molecule therapeutics and advanced chemical probes.